4-((2-(indolin-1-yl)-2-oxoethyl)thio)-1-(pyridin-4-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C23H22N4O2S/c28-21(26-13-10-17-4-1-2-6-19(17)26)15-30-22-18-5-3-7-20(18)27(23(29)25-22)14-16-8-11-24-12-9-16/h1-2,4,6,8-9,11-12H,3,5,7,10,13-15H2
• InChI Key: KSVAWGZKKCDPPU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)N3CCC4=CC=CC=C43)CC5=CC=NC=C5
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol

Description

4-((2-(indolin-1-yl)-2-oxoethyl)thio)-1-(pyridin-4-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial, Antifungal, and Antitubercular Properties

Tetrahydropyrimidine–isatin hybrids, which include derivatives of indolin-2-one, have been evaluated for their potential antibacterial, antifungal, and antitubercular activities. These compounds were synthesized, characterized, and screened, showing promise in this area of application (Akhaja & Raval, 2012).

Antioxidant Potential

Research on novel 1H-3-Indolyl derivatives, which include indole paired with heterocycles like pyridine and pyrimidine, has shown significant antioxidant properties. These compounds were assessed for their efficiency against ABTS (2,2′-azinobis (3-ethylbenzothiazoline-6-sulfonic acid) inhibitors, indicating their potential as high-efficiency antioxidants (Aziz et al., 2021).

Cancer Research Applications

A study on 2-anilino-4-(thiazol-5-yl)pyrimidine derivatives, as cyclin-dependent kinase-2 (CDK2) inhibitors, revealed their application in cancer research. These compounds showed potent CDK2 inhibition and antiproliferative and proapoptotic effects, consistent with cellular CDK2 and CDK9 inhibition, indicating potential use in cancer therapy (Wang et al., 2004).

Antimicrobial Activity

Studies on new N-ethyl-3-indolyl heterocycles, including derivatives with a pyrimidin-4-yl moiety, showed notable antimicrobial activity. These compounds were synthesized, characterized, and evaluated for their antimicrobial activity, with some exhibiting high growth inhibition activities (El-Sayed et al., 2016).

Mechanism of Action

Target of Action

The primary target of HMS3524A17 is currently unknown .

Mode of Action

Based on its structural similarity to other compounds, it is possible that it interacts with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .

Biochemical Pathways

Without specific target identification, it is challenging to definitively state which biochemical pathways HMS3524A17 affects . Given the broad range of biological activities exhibited by similar compounds, it is likely that multiple pathways could be influenced .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of HMS3524A17 are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of HMS3524A17’s action are currently unknown .